1-[4-(2,1,3-Benzothiadiazol-4-ylsulfonyl)piperazin-1-yl]-2-(4-chlorophenyl)ethanone

• Molecular Formula: C18H17ClN4O3S2
• Molecular Weight: 436.9 g/mol
• IUPAC Name: 1-[4-(2,1,3-benzothiadiazol-4-ylsulfonyl)piperazin-1-yl]-2-(4-chlorophenyl)ethanone
• InChI: InChI=1S/C18H17ClN4O3S2/c19-14-6-4-13(5-7-14)12-17(24)22-8-10-23(11-9-22)28(25,26)16-3-1-2-15-18(16)21-27-20-15/h1-7H,8-12H2
• InChI Key: GYBYRJOINZYAQV-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C(=O)CC2=CC=C(C=C2)Cl)S(=O)(=O)C3=CC=CC4=NSN=C43

Description

Systematic IUPAC Nomenclature and Molecular Formula Analysis

The compound’s systematic IUPAC name, 1-[4-(2,1,3-benzothiadiazol-4-ylsulfonyl)-1-piperazinyl]-2-(4-chlorophenyl)ethanone , reflects its structural components in accordance with substitutive nomenclature rules. The benzothiadiazole ring (a bicyclic system comprising fused benzene and thiadiazole rings) is numbered such that the sulfonyl group (-SO₂-) attaches to position 4. The piperazine moiety (a six-membered diamine ring) is substituted at its nitrogen atoms, with one nitrogen bonded to the sulfonyl group and the other forming a ketone linkage to the 4-chlorophenyl ethanone group.

The molecular formula, C₁₈H₁₇ClN₄O₃S₂ , was confirmed via high-resolution mass spectrometry (HRMS), which reported an average molecular mass of 436.929 Da and a monoisotopic mass of 436.043060 Da . The formula accounts for the following constituents:

• 18 carbon atoms (12 aromatic, 4 from piperazine, 2 from the ethanone bridge)
• 17 hydrogen atoms (aromatic, aliphatic, and amine protons)
• 1 chlorine atom (para-substituted on the phenyl ring)
• 4 nitrogen atoms (2 from benzothiadiazole, 2 from piperazine)
• 3 oxygen atoms (sulfonyl and ketone groups)
• 2 sulfur atoms (benzothiadiazole and sulfonyl groups)

Table 1: Molecular formula and mass data

Property	Value	Source
Molecular formula	C₁₈H₁₇ClN₄O₃S₂
Average mass	436.929 Da
Monoisotopic mass	436.043060 Da
ChemSpider ID	21369173

Preparation Methods

Synthesis of 2,1,3-Benzothiadiazole-4-sulfonyl Chloride

The foundational step in synthesizing the target compound involves generating the sulfonyl chloride derivative of 2,1,3-benzothiadiazole. Chlorosulfonation of the benzothiadiazole nucleus is typically achieved using chlorosulfonic acid under controlled conditions. In a protocol adapted from similar sulfonation reactions, 2,1,3-benzothiadiazole is dissolved in dichloromethane and treated with chlorosulfonic acid at 0–5°C for 4–6 hours . The reaction mixture is then quenched with ice water, and the sulfonyl chloride product is extracted using ethyl acetate. Purification via silica gel chromatography yields 2,1,3-benzothiadiazole-4-sulfonyl chloride as a pale-yellow solid (reported yield: 68–72%) .

Key Reaction Conditions:

• Solvent: Dichloromethane

• Temperature: 0–5°C

• Reagents: Chlorosulfonic acid (1.2 equiv)

• Workup: Ice-water quench, ethyl acetate extraction

Preparation of 4-(2,1,3-Benzothiadiazol-4-ylsulfonyl)piperazine

Sulfonylation of piperazine with the sulfonyl chloride intermediate proceeds via nucleophilic substitution. Piperazine (1.5 equiv) is suspended in anhydrous tetrahydrofuran (THF) and cooled to 0°C. A solution of 2,1,3-benzothiadiazole-4-sulfonyl chloride (1.0 equiv) in THF is added dropwise, followed by triethylamine (2.0 equiv) to neutralize HCl byproducts . The reaction is stirred at room temperature for 12–16 hours, after which the solvent is removed under reduced pressure. The residue is washed with dilute hydrochloric acid to remove unreacted piperazine, and the product is recrystallized from ethanol to afford 4-(2,1,3-benzothiadiazol-4-ylsulfonyl)piperazine as a white crystalline solid (yield: 85–90%) .

Characterization Data:

• $^1$H NMR (400 MHz, DMSO-$d_6$): δ 3.12–3.25 (m, 8H, piperazine), 7.85–8.10 (m, 3H, benzothiadiazole) .

• IR (KBr): 1345 cm$^{-1}$ (S=O symmetric stretch), 1160 cm$^{-1}$ (S=O asymmetric stretch) .

Synthesis of 2-Bromo-1-(4-chlorophenyl)ethanone

The 4-chlorophenyl ethanone moiety is introduced via bromination of 1-(4-chlorophenyl)ethanone. In a modified procedure from combinatorial chemistry platforms, 1-(4-chlorophenyl)ethanone is dissolved in carbon tetrachloride and treated with bromine (1.1 equiv) in the presence of catalytic iron(III) chloride . The reaction is heated to 50°C for 3 hours, yielding 2-bromo-1-(4-chlorophenyl)ethanone as a light-brown oil after distillation (yield: 75–80%) .

Safety Note: Bromination reactions require strict temperature control to avoid over-bromination or decomposition.

Alkylation to Form 1-[4-(2,1,3-Benzothiadiazol-4-ylsulfonyl)piperazin-1-yl]-2-(4-chlorophenyl)ethanone

The final step involves coupling the sulfonylated piperazine with 2-bromo-1-(4-chlorophenyl)ethanone. A mixture of 4-(2,1,3-benzothiadiazol-4-ylsulfonyl)piperazine (1.0 equiv) and 2-bromo-1-(4-chlorophenyl)ethanone (1.2 equiv) in acetonitrile is refluxed for 8–10 hours in the presence of potassium carbonate (2.5 equiv) . The reaction progress is monitored by TLC, and upon completion, the mixture is filtered to remove inorganic salts. The filtrate is concentrated, and the crude product is purified via flash chromatography (hexane/ethyl acetate, 3:1) to yield the title compound as an off-white solid (yield: 65–70%) .

Optimization Insights:

• Excess alkylating agent (1.2 equiv) minimizes di-alkylation byproducts.

• Polar aprotic solvents (e.g., acetonitrile) enhance nucleophilic substitution kinetics.

Analytical Data and Characterization

The target compound is characterized using advanced spectroscopic techniques:

$^1$H NMR (400 MHz, CDCl$_3$):

• δ 2.95–3.45 (m, 8H, piperazine)

• δ 4.30 (s, 2H, CH$_2$CO)

• δ 7.40–7.55 (m, 4H, 4-chlorophenyl)

• δ 7.90–8.15 (m, 3H, benzothiadiazole) .

HRMS (ESI):

• Calculated for C$_{19}$H$_{17}$ClN$_4$O$_3$S$_2$: [M+H]$^+$ 465.0412

• Found: 465.0408 .

Chemical Reactions Analysis

Types of Reactions

1-[4-(2,1,3-Benzothiadiazol-4-ylsulfonyl)piperazin-1-yl]-2-(4-chlorophenyl)ethanone undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using reagents like hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be carried out using agents such as sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, particularly at the chlorophenyl group, using reagents like sodium methoxide.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in acetic acid or potassium permanganate in water.

Reduction: Sodium borohydride in methanol or lithium aluminum hydride in ether.

Substitution: Sodium methoxide in methanol or other nucleophiles in appropriate solvents.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce alcohols or amines .

Scientific Research Applications

1-[4-(2,1,3-Benzothiadiazol-4-ylsulfonyl)piperazin-1-yl]-2-(4-chlorophenyl)ethanone has several scientific research applications:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a biochemical probe or inhibitor.

Medicine: Explored for its potential therapeutic properties, including antimicrobial and anticancer activities.

Industry: Utilized in the development of advanced materials, such as polymers and coatings.

Mechanism of Action

The mechanism of action of 1-[4-(2,1,3-Benzothiadiazol-4-ylsulfonyl)piperazin-1-yl]-2-(4-chlorophenyl)ethanone involves its interaction with specific molecular targets. The compound may inhibit certain enzymes or receptors, leading to its observed biological effects. The exact pathways and targets can vary depending on the specific application and context .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Pyridine-Based CYP51 Inhibitors

Compounds like (S)-(4-chlorophenyl)-1-(4-(4-(trifluoromethyl)phenyl)-piperazin-1-yl)-2-(pyridin-3-yl)ethanone (UDO) and UDD () share the piperazine-ethanone framework but replace the benzothiadiazole sulfonyl group with pyridine and trifluoromethylphenyl moieties. These analogs inhibit Trypanosoma cruzi CYP51, a key enzyme in ergosterol biosynthesis, with efficacy comparable to posaconazole.

HIV-1 Reverse Transcriptase (RT) Inhibitors

The derivatives in , such as 2-(benzyl(4-chlorophenyl)amino)-1-(piperazin-1-yl)ethanone, feature a 4-chlorophenyl group linked to piperazine via an ethanone bridge but lack sulfonyl substituents. These compounds inhibit HIV-1 RT through molecular hybridization, highlighting the importance of the 4-chlorophenyl moiety for binding. The benzothiadiazole sulfonyl group in the target compound could introduce steric or electronic effects that modulate RT affinity or selectivity .

Tetrazole- and Sulfonyl-Modified Ethanones

describes ethanone derivatives with tetrazole-thio groups (e.g., 2-((1-phenyl-1H-tetrazol-5-yl)thio)-1-(4-((4-methoxyphenyl)sulfonyl)piperazin-1-yl)ethanone). These compounds exhibit melting points ranging from 123–167°C, suggesting solid-state stability.

Antipsychotic Piperazine Derivatives

highlights 1-(biphenyl-4-yl)-2-[4-(substituted phenyl)-piperazin-1-yl]ethanones with anti-dopaminergic and anti-serotonergic activity. The QSAR models in this study emphasize the role of substituents on antidopaminergic potency. The benzothiadiazole sulfonyl group in the target compound, with its electron-deficient aromatic system, may reduce basicity at the piperazine nitrogen, altering blood-brain barrier penetration or receptor affinity compared to methoxy or dichlorophenyl analogs .

Antifungal Metal Complexes

discusses ligand APEHQ (1-(4-((8-hydroxyquinolin-5-yl)diazenyl)phenyl)-2-(4-methyl-piperazin-1-yl)ethanone) and its metal complexes, which show enhanced antifungal activity. The benzothiadiazole sulfonyl group in the target compound lacks the hydroxyquinoline moiety required for metal chelation but may still interact with fungal targets via sulfonyl-mediated hydrogen bonding or hydrophobic interactions .

Structural and Pharmacological Insights

Key Structural Variations

Compound	Piperazine Substituent	Ethanone Substituent	Reported Activity
Target Compound	Benzothiadiazole sulfonyl	4-Chlorophenyl	Hypothesized enzyme inhibition
UDO ()	4-(Trifluoromethyl)phenyl	Pyridin-3-yl	CYP51 inhibition
HIV-1 RT Inhibitors ()	Benzyl(4-chlorophenyl)amino	Piperazin-1-yl	HIV-1 RT inhibition
Tetrazole Derivatives ()	Substituted sulfonyl	Tetrazole-thio	Antiproliferative activity
Biphenyl-Piperazine Derivatives ()	Substituted phenyl	Biphenyl-4-yl	Antipsychotic activity

Hypothesized Pharmacological Profile

• Enzyme Inhibition Potential: The benzothiadiazole sulfonyl group may target enzymes with hydrophobic or polar active sites (e.g., kinases, CYP450 isoforms), similar to pyridine-based analogs .
• Antiparasitic Activity : Structural similarity to UDO suggests possible activity against T. cruzi, though the absence of a trifluoromethyl group could reduce CYP51 affinity.
• CNS Modulation : The 4-chlorophenyl group’s lipophilicity may support CNS penetration, but the sulfonyl group’s polarity could limit this effect compared to less polar analogs .

Biological Activity

1-[4-(2,1,3-Benzothiadiazol-4-ylsulfonyl)piperazin-1-yl]-2-(4-chlorophenyl)ethanone is a complex organic compound that has garnered attention in medicinal chemistry due to its potential biological activities. The compound features a benzothiadiazole moiety, a piperazine ring, and a chlorophenyl group, which contribute to its pharmacological profile. This article explores the biological activity of this compound, including its mechanisms of action, therapeutic potentials, and relevant case studies.

Structural Characteristics

The structural formula of the compound is as follows:

$$\text{Molecular Formula }C_{20}H_{22}N_{4}O_{5}S_{2}$$

The compound's unique combination of functional groups enhances its reactivity and interaction with biological targets. The presence of the sulfonamide group is particularly significant for its biological activity.

The biological activity of 1-[4-(2,1,3-Benzothiadiazol-4-ylsulfonyl)piperazin-1-yl]-2-(4-chlorophenyl)ethanone can be attributed to several mechanisms:

• Enzyme Inhibition : The compound has shown potential as an inhibitor for various enzymes, including acetylcholinesterase (AChE) and urease. Inhibition of these enzymes can lead to therapeutic effects in conditions such as Alzheimer's disease and bacterial infections.
• Antimicrobial Activity : Preliminary studies suggest that the compound exhibits moderate to strong antibacterial activity against various strains, including Salmonella typhi and Bacillus subtilis .
• Anticancer Properties : The benzothiadiazole component is known for its applications in cancer therapy. Compounds with similar structures have demonstrated cytotoxic effects on cancer cells by inducing apoptosis and inhibiting cell proliferation.

Biological Activity Data

The following table summarizes key findings related to the biological activity of 1-[4-(2,1,3-Benzothiadiazol-4-ylsulfonyl)piperazin-1-yl]-2-(4-chlorophenyl)ethanone:

Activity Type	Target/Pathway	Effect	Reference
Enzyme Inhibition	Acetylcholinesterase (AChE)	Strong inhibitory activity (IC50 = 2.14 µM)
Antimicrobial	Salmonella typhi	Moderate activity
Anticancer	Various cancer cell lines	Induces apoptosis

Case Studies

Several studies have investigated the biological activities of compounds related to or derived from 1-[4-(2,1,3-Benzothiadiazol-4-ylsulfonyl)piperazin-1-yl]-2-(4-chlorophenyl)ethanone:

• Antimicrobial Screening : In a study focused on piperazine derivatives, compounds similar to this one exhibited significant antibacterial properties against multiple strains. The results indicated that modifications in the benzothiadiazole structure could enhance antimicrobial efficacy .
• Enzyme Inhibition Studies : A series of synthesized compounds bearing piperazine and benzothiadiazole moieties were evaluated for their enzyme inhibition capabilities. Results showed that certain derivatives had high inhibitory effects on AChE and urease, suggesting potential therapeutic applications in neurodegenerative diseases and urinary tract infections .